Cas no 2171245-23-9 ((2S)-2-(4-chloro-3-methylphenyl)methoxypropanoic acid)
(2S)-2-(4-chloro-3-methylphenyl)methoxypropanoic acid Chemical and Physical Properties
Names and Identifiers
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- (2S)-2-(4-chloro-3-methylphenyl)methoxypropanoic acid
- (2S)-2-[(4-Chloro-3-methylphenyl)methoxy]propanoic acid
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- Inchi: 1S/C11H13ClO3/c1-7-5-9(3-4-10(7)12)6-15-8(2)11(13)14/h3-5,8H,6H2,1-2H3,(H,13,14)/t8-/m0/s1
- InChI Key: JBKLHGAGRXAAHP-QMMMGPOBSA-N
- SMILES: C(O)(=O)[C@@H](OCC1=CC=C(Cl)C(C)=C1)C
Experimental Properties
- Density: 1.237±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 371.8±32.0 °C(Predicted)
- pka: 3.41±0.10(Predicted)
(2S)-2-(4-chloro-3-methylphenyl)methoxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1282903-0.05g |
(2S)-2-[(4-chloro-3-methylphenyl)methoxy]propanoic acid |
2171245-23-9 | 0.05g |
$1020.0 | 2023-06-07 | ||
| Enamine | EN300-1282903-0.1g |
(2S)-2-[(4-chloro-3-methylphenyl)methoxy]propanoic acid |
2171245-23-9 | 0.1g |
$1068.0 | 2023-06-07 | ||
| Enamine | EN300-1282903-0.25g |
(2S)-2-[(4-chloro-3-methylphenyl)methoxy]propanoic acid |
2171245-23-9 | 0.25g |
$1117.0 | 2023-06-07 | ||
| Enamine | EN300-1282903-0.5g |
(2S)-2-[(4-chloro-3-methylphenyl)methoxy]propanoic acid |
2171245-23-9 | 0.5g |
$1165.0 | 2023-06-07 | ||
| Enamine | EN300-1282903-1.0g |
(2S)-2-[(4-chloro-3-methylphenyl)methoxy]propanoic acid |
2171245-23-9 | 1g |
$1214.0 | 2023-06-07 | ||
| Enamine | EN300-1282903-2.5g |
(2S)-2-[(4-chloro-3-methylphenyl)methoxy]propanoic acid |
2171245-23-9 | 2.5g |
$2379.0 | 2023-06-07 | ||
| Enamine | EN300-1282903-5.0g |
(2S)-2-[(4-chloro-3-methylphenyl)methoxy]propanoic acid |
2171245-23-9 | 5g |
$3520.0 | 2023-06-07 | ||
| Enamine | EN300-1282903-10.0g |
(2S)-2-[(4-chloro-3-methylphenyl)methoxy]propanoic acid |
2171245-23-9 | 10g |
$5221.0 | 2023-06-07 | ||
| Enamine | EN300-1282903-50mg |
(2S)-2-[(4-chloro-3-methylphenyl)methoxy]propanoic acid |
2171245-23-9 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1282903-100mg |
(2S)-2-[(4-chloro-3-methylphenyl)methoxy]propanoic acid |
2171245-23-9 | 100mg |
$678.0 | 2023-10-01 |
(2S)-2-(4-chloro-3-methylphenyl)methoxypropanoic acid Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on (2S)-2-(4-chloro-3-methylphenyl)methoxypropanoic acid
(2S)-2-(4-chloro-3-methylphenyl)methoxypropanoic acid: A Comprehensive Overview of Its Properties and Applications
The compound (2S)-2-(4-chloro-3-methylphenyl)methoxypropanoic acid (CAS No. 2171245-23-9) is a chiral carboxylic acid derivative that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its unique structural features, including the 4-chloro-3-methylphenyl moiety and the methoxypropanoic acid group, make it a versatile intermediate for the development of bioactive molecules. This article delves into the molecular characteristics, synthesis pathways, and potential applications of this compound, while also addressing common queries and trending topics in the scientific community.
One of the most frequently searched questions regarding (2S)-2-(4-chloro-3-methylphenyl)methoxypropanoic acid revolves around its chirality and stereoselective synthesis. The (2S) configuration is critical for its biological activity, as enantiopure compounds often exhibit distinct pharmacological properties. Researchers are increasingly exploring green chemistry approaches to synthesize such chiral molecules, aligning with the global push for sustainable and environmentally friendly practices. The compound's CAS No. 2171245-23-9 serves as a unique identifier, ensuring accurate referencing in databases and regulatory documents.
In the context of drug discovery, (2S)-2-(4-chloro-3-methylphenyl)methoxypropanoic acid has shown promise as a building block for small-molecule therapeutics. Its aryl and ether functionalities make it a candidate for modulating protein-ligand interactions, particularly in targets related to metabolic disorders and inflammatory diseases. Recent studies highlight its potential in structure-activity relationship (SAR) studies, where subtle modifications to its scaffold can yield compounds with enhanced efficacy and selectivity.
Another area of interest is the compound's physicochemical properties, such as solubility, stability, and logP values, which are crucial for its formulation and bioavailability. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity and confirm its stereochemical integrity. These aspects are particularly relevant to researchers working on preclinical development and quality control protocols.
From an industrial perspective, the scalable synthesis of (2S)-2-(4-chloro-3-methylphenyl)methoxypropanoic acid is a topic of ongoing research. Innovations in catalytic asymmetric synthesis and continuous flow chemistry are being explored to improve yield and reduce waste. These advancements align with the broader trends in process optimization and cost-effective manufacturing, which are highly searched keywords in the chemical and pharmaceutical sectors.
In summary, (2S)-2-(4-chloro-3-methylphenyl)methoxypropanoic acid (CAS No. 2171245-23-9) represents a valuable chemical entity with diverse applications in medicinal chemistry, organic synthesis, and material science. Its study not only addresses fundamental scientific questions but also contributes to the development of innovative solutions for pressing health and environmental challenges. By staying abreast of the latest research and technological trends, scientists can unlock the full potential of this remarkable compound.
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